![molecular formula C20H18ClN3O3 B6539535 3-(2-chlorophenyl)-5-methyl-N-{4-[(methylcarbamoyl)methyl]phenyl}-1,2-oxazole-4-carboxamide CAS No. 1060314-40-0](/img/structure/B6539535.png)
3-(2-chlorophenyl)-5-methyl-N-{4-[(methylcarbamoyl)methyl]phenyl}-1,2-oxazole-4-carboxamide
Overview
Description
The compound “3-(2-chlorophenyl)-5-methyl-N-{4-[(methylcarbamoyl)methyl]phenyl}-1,2-oxazole-4-carboxamide” is a complex organic molecule that contains an oxazole ring, which is a five-membered ring containing one oxygen atom and one nitrogen atom . The oxazole ring is substituted with a 2-chlorophenyl group, a methyl group, and a carboxamide group attached to a phenyl ring . Oxazole derivatives are known to exhibit a wide spectrum of biological activities .
Molecular Structure Analysis
The molecular structure of this compound would be characterized by the presence of the oxazole ring, which is a heterocyclic ring containing one oxygen atom and one nitrogen atom . The presence of the chlorophenyl, methyl, and carboxamide groups would further define the structure of this compound .Properties
IUPAC Name |
3-(2-chlorophenyl)-5-methyl-N-[4-[2-(methylamino)-2-oxoethyl]phenyl]-1,2-oxazole-4-carboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H18ClN3O3/c1-12-18(19(24-27-12)15-5-3-4-6-16(15)21)20(26)23-14-9-7-13(8-10-14)11-17(25)22-2/h3-10H,11H2,1-2H3,(H,22,25)(H,23,26) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OTLKZTHLZAWDTJ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=NO1)C2=CC=CC=C2Cl)C(=O)NC3=CC=C(C=C3)CC(=O)NC |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H18ClN3O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
383.8 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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